Cas no 1221342-87-5 (Methyl 3-(octylamino)butanoate)

• Product Name: Methyl 3-(octylamino)butanoate
• CAS No: 1221342-87-5
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• MDL: MFCD14707511
• CID: 4688740
• Update Time: 2025-07-23

Methyl 3-(octylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(octylamino)butanoate
• Methyl 3-(octylamino)butanoate

• MDL： MFCD14707511
• Inchi： 1S/C13H27NO2/c1-4-5-6-7-8-9-10-14-12(2)11-13(15)16-3/h12,14H,4-11H2,1-3H3
• InChI Key： IDZPZGMOEWHPRR-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)NCCCCCCCC)=O

Computed Properties

• Exact Mass: 229.204
• Monoisotopic Mass: 229.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-(octylamino)butanoate

Comprehensive Overview of Methyl 3-(octylamino)butanoate (CAS No. 1221342-87-5): Properties, Applications, and Industry Insights

Methyl 3-(octylamino)butanoate (CAS No. 1221342-87-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester-amine hybrid combines an octyl chain with a butanoate backbone, offering versatile reactivity for synthetic applications. As researchers explore sustainable chemical solutions, compounds like Methyl 3-(octylamino)butanoate are increasingly studied for their potential in drug delivery systems and biodegradable formulations.

The molecular structure of CAS 1221342-87-5 features both lipophilic (octyl) and hydrophilic (ester/amine) components, making it valuable for designing amphiphilic compounds. Recent studies highlight its role as a building block for biocompatible surfactants, addressing growing demand for eco-friendly alternatives in personal care products. Industry reports suggest expanding applications in controlled-release formulations, where its degradation profile offers advantages over traditional petrochemical derivatives.

From a synthetic chemistry perspective, Methyl 3-(octylamino)butanoate synthesis typically involves aminolysis reactions under controlled conditions. The compound's stability parameters have been extensively documented, with thermal decomposition occurring above 180°C. Analytical methods like HPLC and GC-MS are commonly employed for purity verification, particularly important for pharmaceutical-grade material where impurity profiling is critical for regulatory compliance.

Market trends indicate rising interest in CAS 1221342-87-5 suppliers, with manufacturers developing scalable production processes. The compound's solubility characteristics (soluble in most organic solvents but limited water solubility) make it particularly useful for non-aqueous formulations. Researchers are investigating its potential in green chemistry applications, aligning with global initiatives to reduce environmental impact of chemical processes.

Quality specifications for Methyl 3-(octylamino)butanoate typically require ≥98% purity, with strict control of residual solvents. Storage recommendations emphasize protection from moisture and oxidation, with nitrogen atmospheres suggested for long-term preservation. The compound's structure-activity relationships continue to be explored, particularly in medicinal chemistry where such bifunctional molecules show promise as multitarget ligands.

Emerging applications in material science utilize CAS 1221342-87-5 as a monomer for specialty polymers. Its ability to participate in both condensation and addition polymerization reactions makes it valuable for developing functionalized biomaterials. Recent patent literature describes its incorporation into polymer matrices for controlled hydrophilicity adjustment, relevant to medical device coatings and filtration membranes.

Analytical challenges associated with Methyl 3-(octylamino)butanoate characterization include distinguishing stereoisomers when chiral centers are present. Advanced techniques like chiral HPLC and NMR spectroscopy are often employed. The compound's spectral fingerprints (including characteristic IR absorptions at 1735 cm⁻¹ for ester C=O and 3300 cm⁻¹ for N-H stretches) provide reliable identification markers for quality control laboratories.

Regulatory status of 1221342-87-5 varies by jurisdiction, with most regions classifying it as non-hazardous under standard handling conditions. However, proper laboratory safety protocols should always be followed, including use of personal protective equipment. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into derivative compounds with enhanced ecological profiles.

Future research directions for Methyl 3-(octylamino)butanoate include exploration of its catalytic applications in asymmetric synthesis and investigation of its biological activity profiles. The compound's structural flexibility allows for numerous chemical modifications, making it a valuable scaffold for combinatorial chemistry approaches. Industry analysts predict steady growth in demand as more applications are validated through peer-reviewed studies.

For researchers considering CAS 1221342-87-5 in their work, thorough literature review of recent publications (2020-2023) is recommended, as understanding of this compound's potential continues to evolve. Technical databases show increasing publication rates related to its structure-property relationships, particularly in materials science journals. Proper analytical method validation remains crucial when working with this compound to ensure reproducible results across different laboratories.